3-Anilinoprop-2-enenitrile

• CAS RN: 4818-39-7
• Molecular Formula: C9H8N2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 3-anilinoprop-2-enenitrile
• InChI: InChI=1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H
• InChI Key: BIAWTEWJLFFLTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC=CC#N

Description

3-Anilinoprop-2-enenitrile is a useful research compound. Its molecular formula is C9H8N2 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-[3-(2-morpholin-4-ylethoxy)phenyl]acetonitrile (5.0 g) and N,N-diphenylformamidine (5.0 g, 25.5 mmol) in xylene (150 ml). was heated at 100° C. under a nitrogen atmosphere. After 3 h, the reaction mixture was cooled to room temperature and diluted with hexane to give 2-|3-(2-morpholin-4-ylethoxy)benzoyl[-3-phenylaminoacrylonitrile (5.0 g) as a solid.

Synthesis routes and methods II

Procedure details

12.25 g (0.125 mol) of sulfuric acid in 30 ml of ethanol is added drop by drop, at 0° C., to a suspension of 32.5 g (0.25 mol) of sodium-3-hydroxyacrylonitrile and 32.6 g (0.35 mol) of aniline in 150 ml of ethanol, and the mixture is held at 25° C. for 5 h. After removal of the solid by filtration and withdrawal of the solvent, the product is dissolved with water, acidified with dilute sulfuric acid, and extracted with ether. After recrystallization of the concentrated ether extract from carbon tetrachloride, 24.3 g (67.6%) of 3-anilinoacrylonitrile is obtained.